2-(Diethylamino)ethyl diphenylmethylcarbamate hydrochloride

• CAS No.: 64059-03-6
• Molecular Formula: C20H27ClN2O2
• Molecular Weight: 362.9 g/mol
• IUPAC Name: 2-(benzhydrylcarbamoyloxy)ethyl-diethylazanium;chloride
• InChI: InChI=1S/C20H26N2O2.ClH/c1-3-22(4-2)15-16-24-20(23)21-19(17-11-7-5-8-12-17)18-13-9-6-10-14-18;/h5-14,19H,3-4,15-16H2,1-2H3,(H,21,23);1H
• InChI Key: AZFXSZIPSXMHIM-UHFFFAOYSA-N
• Canonical SMILES: CC[NH+](CC)CCOC(=O)NC(C1=CC=CC=C1)C2=CC=CC=C2.[Cl-]

Description

2-(Diethylamino)ethyl diphenylmethylcarbamate hydrochloride is a tertiary amine-containing carbamate derivative. Its structure features a diethylaminoethyl group linked to a diphenylmethylcarbamate moiety via an ester bond, with a hydrochloride counterion enhancing solubility.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 2-(Diethylamino)ethyl diphenylmethylcarbamate hydrochloride and related compounds:

Compound Name	Molecular Formula	Key Structural Features	Reported Biological Activities	Reference
2-(Diethylamino)ethyl diphenylmethylcarbamate hydrochloride	C₁₉H₂₅ClN₂O₂ (inferred)	Diethylaminoethyl group, diphenylmethylcarbamate, hydrochloride	Limited data; hypothesized CNS activity based on structural analogs
2-(Diethylamino)ethyl (alpha-methylbenzyl)carbamate hydrochloride	C₁₅H₂₅ClN₂O₂	Alpha-methylbenzyl substituent instead of diphenylmethyl	Enhanced solubility; potential serotonin receptor interactions
2-(Diethylamino)-N-(2,3-dimethylphenyl)acetamide hydrochloride	C₁₂H₁₈ClN₂O	Acetamide backbone with 2,3-dimethylphenyl group	Improved pharmacokinetics; studied for antitumor and antimicrobial effects
Ethyl 2-(3,4-dichlorophenyl)ethanecarboximidate hydrochloride	C₁₁H₁₂Cl₃NO	Dichlorophenyl substituents; imidate functionality	Antimicrobial activity (IC₅₀: 15–25 µM); enzyme inhibition
[2-(2,4-Dimethylphenoxy)ethyl]ethylamine hydrochloride	C₁₀H₁₅ClNO	Phenoxyethylamine backbone with 2,4-dimethylphenoxy group	Adrenergic and serotonergic receptor binding (Kᵢ: 0.1–5 µM)
2-(Butyl(2-(diethylamino)ethyl)amino)-6'-chloro-o-acetotoluidide hydrochloride	C₁₈H₂₉Cl₂N₃O	Chloroacetotoluidide core with diethylaminoethyl-butyl chain	Unique pharmacokinetics due to thioether vs. amine linkages; antitumor potential

Key Research Findings and Structural Influences

Impact of Aromatic Substituents

• Diphenylmethyl vs.
• Chlorinated Aromatics: Compounds like ethyl 2-(3,4-dichlorophenyl)ethanecarboximidate hydrochloride show higher antimicrobial potency (IC₅₀: 15 µM) than non-chlorinated analogs, suggesting electron-withdrawing groups enhance bioactivity .

Role of the Diethylaminoethyl Group

• Receptor Binding: The diethylaminoethyl moiety is critical for interactions with CNS targets. For example, [2-(2,4-dimethylphenoxy)ethyl]ethylamine hydrochloride exhibits nanomolar affinity (Kᵢ: 0.1 µM) for serotonin receptors due to this group .
• Solubility Modulation: Hydrochloride salts of diethylaminoethyl derivatives universally improve aqueous solubility, facilitating in vivo studies .

Carbamate vs. Amide Functionality

• Enzyme Inhibition: Carbamates (e.g., diphenylmethylcarbamate) act as irreversible acetylcholinesterase inhibitors, while acetamide derivatives (e.g., 2-(Diethylamino)-N-(2,3-dimethylphenyl)acetamide) show reversible binding .
• Metabolic Stability : Carbamates generally exhibit longer half-lives than esters due to resistance to hydrolysis .

Discrepancies and Limitations in Current Data

• Biological Activity Variability: For [2-(2,4-dimethylphenoxy)ethyl]ethylamine hydrochloride, reported Kᵢ values range from 0.1–5 µM across studies, likely due to assay conditions (e.g., pH, radioligand type) .
• Structural Ambiguities: Some analogs, like 2-(Butyl(2-(diethylamino)ethyl)amino)-6'-chloro-o-acetotoluidide hydrochloride, lack detailed mechanistic studies despite promising in vitro data .